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Compound of Interest |

1-(2,5-Dichlorophenyl)-3-
Compound Name:
methylpiperazine

Cat. No.: B13299596

Get Quote

\ J

CAS Number: 1013-27-0 Molecular Formula: C1o0H12CI2N2 Molecular Weight: 231.12 g/mol
Synonyms: 2,5-DCPP, 1-(2,5-Dichlorophenyl)piperazine hydrochloride (salt form)

Executive Summary

1-(2,5-Dichlorophenyl)piperazine (2,5-DCPP) is a specialized heterocyclic building block used
extensively in the discovery of central nervous system (CNS) agents. Structurally analogous to
the well-known metabolites mCPP (3-chlorophenylpiperazine) and 2,3-DCPP (a metabolite of
Aripiprazole), 2,5-DCPP serves as a pivotal tool for Structure-Activity Relationship (SAR)
studies.

Its primary research utility lies in "Chlorine Scanning"—a medicinal chemistry strategy used to
modulate the metabolic stability and receptor selectivity profiles of phenylpiperazine scaffolds
against Serotonin (5-HT) and Dopamine (D2/D3) receptors. It is also a critical impurity
reference standard in the quality control of dichlorophenyl-based pharmaceuticals.

Mechanistic Pharmacology & SAR Logic
The "Chlorine Scan" in Ligand Design
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In drug development, the positioning of chlorine substituents on the phenyl ring dictates the
pharmacological profile. 2,5-DCPP represents a specific steric and electronic vector distinct
from its isomers.

o 2,3-DCPP (Aripiprazole motif): High affinity for D2 (partial agonist) and 5-HT1A.
e 3-Cl (mCPP motif): High affinity for 5-HT2C (agonist) and 5-HT1B.

o 2,5-DCPP (Target): Used to probe the orthosteric binding pocket's tolerance for 5-position
substitution. This substitution pattern often alters the drug's metabolic clearance rate by
blocking the para-position (relative to the 2-chloro) or meta-position, forcing metabolic
oxidation to less favorable sites.

Receptor Interaction Pathways

The phenylpiperazine moiety mimics the ethylamine side chain of biogenic amines (serotonin,
dopamine), allowing it to anchor into the aspartate residue (e.g., Asp3.32) of GPCRs.

Figure 1: SAR differentiation of dichlorophenylpiperazine isomers in GPCR ligand design.

Experimental Applications & Protocols
Synthesis of 2,5-DCPP Derivatives (N-Alkylation)

This protocol describes the coupling of 2,5-DCPP to an alkyl halide linker, a common step in
generating libraries of potential antipsychotics (e.g., linking to a quinolinone or benzothiazole
core).

Reagents:

Substrate: 1-(2,5-Dichlorophenyl)piperazine (1.0 eq)

Linker: 4-Bromo-1-chlorobutane (or specific alkyl halide scaffold) (1.1 eq)

Base: Potassium Carbonate (

), anhydrous (3.0 eq)

Catalyst: Potassium lodide (KI) (0.1 eq) - Finkelstein condition to accelerate reaction

© 2026 BenchChem. All rights reserved. 2/6 Tech Support


https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b13299596?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGH@ Foundational & Exploratory

Check Availability & Pricing

» Solvent: Acetonitrile (ACN) or DMF
Protocol:

o Preparation: Charge a round-bottom flask with 1-(2,5-Dichlorophenyl)piperazine (10 mmol)
and anhydrous

(30 mmol) in ACN (50 mL).

e Activation: Add Kl (1 mmol) and stir at room temperature for 15 minutes.
o Addition: Dropwise add the alkyl halide (11 mmol) dissolved in ACN (10 mL).
e Reflux: Heat the mixture to reflux (

) for 12—24 hours. Monitor consumption of the piperazine by TLC (System: DCM/MeOH 9:1).

o Workup: Cool to RT. Filter off inorganic salts. Concentrate the filtrate under reduced
pressure.

 Purification: Dissolve residue in DCM, wash with water and brine. Dry over

. Purify via flash column chromatography (Silica gel, Hexane:Ethyl Acetate gradient).

Impurity Profiling (HPLC Method)

When synthesizing 2,3-DCPP (for Aripiprazole), the 2,5-isomer is a potential regioisomeric
impurity derived from 2,5-dichloroaniline contamination in the starting material.

Analytical Conditions:
e Column: C18 Reverse Phase (e.g., Agilent Zorbax Eclipse XDB-C18, 4.6 x 150 mm, 5 pum).
» Mobile Phase:

o A: 0.1% Trifluoroacetic acid (TFA) in Water.

o B: Acetonitrile.

e Gradient: 10% B to 90% B over 20 minutes.
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e Detection: UV at 254 nm.

 Differentiation: The 2,5-isomer typically elutes after the 2,3-isomer due to slight differences in
lipophilicity and pKa interactions with the stationary phase.

Synthesis of the Core Scaffold

If CAS 1013-27-0 is not available commercially, it is synthesized via cyclization of the
corresponding aniline.

Reaction Workflow:
Figure 2: Cyclization pathway for the synthesis of the 2,5-DCPP core.[1]
Key Precaution: The reaction requires high temperatures (

) and long reaction times. The use of high-boiling solvents (Xylene, Chlorobenzene) is
mandatory.

Comparative Physicochemical Profile

1-(2,5- 1-(2,3- 1-(3-
Property Dichlorophenyl)pip  Dichlorophenyl)pip  Chlorophenyl)piper
erazine (2,5-DCPP) erazine (2,3-DCPP) azine (mCPP)

CAS No. 1013-27-0 41202-77-1 6640-24-0

. SAR Probe / Impurity Drug Metabolite / Serotonin Agonist /
Standard Precursor Metabolite

LogP (Predicted) ~3.1 ~3.1 ~2.5

Key Target 5-HT / D2 (Probe) D2 (Partial Agonist) 5-HT2C (Agonist)

o C3/ C4 positions - -
Metabolic Site C4 position open C4 position open
open

Handling and Stability

o Storage: Store at 2-8°C under inert atmosphere (Argon/Nitrogen). The free base is prone to
oxidation; conversion to the hydrochloride salt is recommended for long-term storage.
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e Solubility:
o Free Base: Soluble in DCM, DMSO, Methanol. Insoluble in water.
o HCI Salt: Soluble in Water, DMSO.
o Safety: Irritant. Wear standard PPE (gloves, goggles). Avoid inhalation of dusts.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
Suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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